Cas no 919025-45-9 (1-(2-ethoxyethyl)-3,9-dimethyl-7-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 1-(2-ethoxyethyl)-3,9-dimethyl-7-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 919025-45-9
• MF: C₁₆H₂₄N₆O₃
• MW: 348.400162696838
• CID: 5427155
• Update Time: 2025-06-28

1-(2-ethoxyethyl)-3,9-dimethyl-7-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyethyl)-3,9-dimethyl-7-propyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 1-(2-ethoxyethyl)-3,9-dimethyl-7-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C16H24N6O3/c1-5-7-20-14(23)12-13(19(4)16(20)24)17-15-21(12)10-11(3)18-22(15)8-9-25-6-2/h5-10H2,1-4H3
• InChI Key： HJMBHVWVMLEFDM-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])[H])N=C(C([H])([H])[H])C([H])([H])N23)N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])([H])[H])=O

Additional information on 1-(2-ethoxyethyl)-3,9-dimethyl-7-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

1-(2-Ethoxyethyl)-3,9-Dimethyl-7-Propyl-1H,4H,6H,7H,8H,9H-1,2,4-Triazino[4,3-g]Purine-6,8-Dione (CAS No. 919025-45-9)

The compound 1-(2-Ethoxyethyl)-3,9-Dimethyl-7-Propyl-1H,4H,6H,7H,8H,9H-1,2,4-Triazino[4,3-g]Purine-6,8-Dione, identified by the CAS registry number 919025-45-9, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of purine derivatives and exhibits unique chemical and biological properties that make it a subject of interest in various scientific and industrial applications.

The molecular structure of this compound is characterized by a purine ring system fused with a triazine ring. The presence of substituents such as ethoxyethyl and propyl groups at specific positions on the molecule contributes to its distinct chemical reactivity and physical properties. Recent studies have highlighted the potential of this compound in the field of pharmacology and materials science due to its ability to form stable complexes with metal ions and its role as a precursor in the synthesis of advanced materials.

One of the most significant advancements in understanding this compound involves its application in drug design. Researchers have explored its ability to act as a scaffold for developing bioactive molecules with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties. These findings underscore its potential as a lead compound in the development of novel pharmaceutical agents.

In addition to its pharmacological applications, this compound has also been investigated for its role in catalysis. The triazine-purine system has been found to exhibit catalytic activity in certain organic reactions under mild conditions. This property makes it an attractive candidate for use in green chemistry processes aimed at reducing environmental impact while maintaining high reaction efficiency.

From a synthetic standpoint, the preparation of this compound involves multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels when synthesizing this compound. These improvements have facilitated its broader use in both academic research and industrial applications.

The physical properties of 1-(2-Ethoxyethyl)-3,9-Dimethyl-7-Propyl... are also worth noting. Its solubility profile and thermal stability make it suitable for use in various chemical processes and analytical techniques. For example, it has been employed as a reference standard in spectroscopic analyses due to its well-defined structure and distinct spectral features.

Looking ahead, ongoing research is focused on exploring the potential of this compound in areas such as nanotechnology and material science. Its ability to form self-assembled structures under certain conditions suggests that it could be used as a building block for creating advanced materials with unique electronic or mechanical properties.

In conclusion, 1-(2-Ethoxyethyl)-3,9-Dimethyl... represents a versatile compound with a wide range of applications across multiple disciplines. Its unique molecular structure and favorable chemical properties continue to make it an area of active research interest. As new discoveries emerge regarding its capabilities and potential uses, CAS No. 919025-45... will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation.